Cas no 57268-80-1 ((6R,7R)-7-(2R)-2-(formyloxy)-2-phenylacetamido-3-{(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylmethyl}-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid)

(6R,7R)-7-(2R)-2-(formyloxy)-2-phenylacetamido-3-{(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylmethyl}-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid structure
57268-80-1 structure
Product Name:(6R,7R)-7-(2R)-2-(formyloxy)-2-phenylacetamido-3-{(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylmethyl}-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid
CAS No:57268-80-1
MF:C19H18N6O6S2
MW:490.512820720673
MDL:MFCD23160518
CID:367653
PubChem ID:5284527
Update Time:2025-04-19

(6R,7R)-7-(2R)-2-(formyloxy)-2-phenylacetamido-3-{(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylmethyl}-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2R)-(formyloxy)phenylacetyl]amino]-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-,(6R,7R)- (9CI)
    • (6R,7R)-7-[[(2R)-2-formyloxy-2-phenylacetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • [6R-[6alpha,7beta(R*)]]-7-[(formyloxy)phenylacetamido]-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2R)-(formyloxy)phenylacetyl]amino]-3-[[(1-methyl-1H-tetrazol-5-yl)t
    • (6R-(6alpha,7beta(R*)))-7-((Formyloxy)phenylacetamido)-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
    • (6R,7R)-7-{[(formyloxy)(phenyl)acetyl]amino}-3-{[(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • (6R,7R)-7-(2R)-2-(formyloxy)-2-phenylacetamido-3-{(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylmethyl}-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid
    • EINECS 260-657-6
    • [6R-[6,7(R*)]]-7-[(Formyloxy)phenylacetamido]-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-5 thia-1-azabicyclo[4.2.0]oct-2-ene- 2-carboxylic acid
    • (6R,7R)-7-[(2R)-2-(formyloxy)-2-phenylacetamido]-3-{[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • W-111132
    • NCGC00183035-01
    • Q27124137
    • RRJHESVQVSRQEX-SUYBPPKGSA-N
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((formyloxy)phenylacetyl)amino)-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-, (6R-(6alpha,7beta(R*)))-
    • SCHEMBL6440440
    • O-Formylcefamandole
    • DTXSID00205891
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2R)-2-(formyloxy)-2-phenylacetyl]amino]-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-, (6R,7R)-
    • (6R,7R)-7-{[(2R)-2-(formyloxy)-2-phenylacetyl]amino}-3-{[(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • cefamandole nafate
    • cefamandole-nafate
    • (6R,7R)-7-((R)-2-(formyloxy)-2-phenylacetamido)-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • 6beta-[(2R)-2-(formyloxy)-2-phenylacetamido]-3-{[(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl}ceph-3-em-4-carboxylic acid
    • 57268-80-1
    • DB14725
    • CHEBI:53654
    • Cefamandole formate
    • EN300-20236636
    • CHEMBL1201218
    • MDL: MFCD23160518
    • Inchi: 1S/C19H18N6O6S2/c1-24-19(21-22-23-24)33-8-11-7-32-17-12(16(28)25(17)13(11)18(29)30)20-15(27)14(31-9-26)10-5-3-2-4-6-10/h2-6,9,12,14,17H,7-8H2,1H3,(H,20,27)(H,29,30)/t12-,14-,17-/m1/s1
    • InChI Key: RRJHESVQVSRQEX-SUYBPPKGSA-N
    • SMILES: S1CC(CSC2=NN=NN2C)=C(C(=O)O)N2C([C@H]([C@@H]12)NC([C@@H](C1C=CC=CC=1)OC=O)=O)=O

Computed Properties

  • Exact Mass: 490.073
  • Monoisotopic Mass: 490.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 838
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.3
  • Topological Polar Surface Area: 207A^2

Experimental Properties

  • Density: 1.71
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.791

(6R,7R)-7-(2R)-2-(formyloxy)-2-phenylacetamido-3-{(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylmethyl}-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid Pricemore >>

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